Cas no 898757-15-8 (4-(5,5-Dimethyl-1,3-dioxan-2-yl)-3'-iodo-4'-methylbutyrophenone)

• Product Name: 4-(5,5-Dimethyl-1,3-dioxan-2-yl)-3'-iodo-4'-methylbutyrophenone
• CAS No: 898757-15-8
• MF: C₁₇H₂₃IO₃
• MW: 402.267197847366
• CID: 880197
• PubChem ID: 24727971
• Update Time: 2025-10-23

4-(5,5-Dimethyl-1,3-dioxan-2-yl)-3'-iodo-4'-methylbutyrophenone Chemical and Physical Properties

Names and Identifiers

• 4-(5,5-dimethyl-1,3-dioxan-2-yl)-1-(3-iodo-4-methylphenyl)butan-1-one
• 4-(5,5-Dimethyl-1,3-dioxan-2-yl)-3'-iodo-4'-methylbutyrophenone
• DTXSID00646068
• MFCD03844363
• 898757-15-8
• AKOS016023564

• MDL： MFCD03844363
• Inchi： 1S/C17H23IO3/c1-12-7-8-13(9-14(12)18)15(19)5-4-6-16-20-10-17(2,3)11-21-16/h7-9,16H,4-6,10-11H2,1-3H3
• InChI Key： FLKGBMIRIJSHDF-UHFFFAOYSA-N
• SMILES： IC1=C(C)C=CC(=C1)C(CCCC1OCC(C)(C)CO1)=O

Computed Properties

• Exact Mass: 402.06919g/mol
• Monoisotopic Mass: 402.06919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 35.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 4-(5,5-Dimethyl-1,3-dioxan-2-yl)-3'-iodo-4'-methylbutyrophenone

Introduction to 4-(5,5-Dimethyl-1,3-dioxan-2-yl)-3'-iodo-4'-methylbutyrophenone (CAS No. 898757-15-8)

4-(5,5-Dimethyl-1,3-dioxan-2-yl)-3'-iodo-4'-methylbutyrophenone (CAS No. 898757-15-8) is a complex organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and chemical research. This compound belongs to the class of butyrophenones, which are known for their diverse biological activities and therapeutic potential. The unique structural features of this compound, particularly the presence of the 3'-iodo and 4'-methyl substituents, make it an intriguing subject for further investigation.

The chemical structure of 4-(5,5-Dimethyl-1,3-dioxan-2-yl)-3'-iodo-4'-methylbutyrophenone is characterized by a butyrophenone core with a dioxane ring and specific functional groups. The dioxane ring, specifically the 5,5-dimethyl-1,3-dioxan-2-yl moiety, imparts stability and unique reactivity to the molecule. The iodine substitution at the 3' position and the methyl group at the 4' position contribute to its distinct properties and potential biological activities.

In the realm of pharmaceutical research, compounds like 4-(5,5-Dimethyl-1,3-dioxan-2-yl)-3'-iodo-4'-methylbutyrophenone are often explored for their potential as lead molecules in drug discovery. Recent studies have highlighted the importance of iodinated derivatives in various therapeutic areas, including anticancer and antiviral applications. The iodine atom can enhance the lipophilicity of the molecule, facilitating its cellular uptake and interaction with target proteins.

The presence of the dioxane ring in this compound is also noteworthy. Dioxanes are cyclic ethers that can influence the conformational flexibility and stability of organic molecules. In the context of drug design, this structural feature can be leveraged to optimize pharmacokinetic properties such as solubility and metabolic stability. These properties are crucial for ensuring that a compound can effectively reach its intended biological target and exert its desired therapeutic effect.

Clinical trials involving similar butyrophenone derivatives have shown promising results in treating various diseases. For instance, some butyrophenones have demonstrated potent antipsychotic properties and are used in the treatment of schizophrenia. The specific combination of substituents in 4-(5,5-Dimethyl-1,3-dioxan-2-yl)-3'-iodo-4'-methylbutyrophenone may offer new insights into the structure-activity relationships (SAR) of these compounds, potentially leading to the development of more effective therapeutic agents.

In addition to its potential pharmaceutical applications, 4-(5,5-Dimethyl-1,3-dioxan-2-yl)-3'-iodo-4'-methylbutyrophenone is also of interest in chemical synthesis and materials science. The unique reactivity patterns associated with its functional groups make it a valuable building block for constructing more complex molecules. For example, the dioxane ring can serve as a protecting group during multi-step syntheses, while the iodine atom can be used as a handle for subsequent functionalization reactions.

The synthesis of 4-(5,5-Dimethyl-1,3-dioxan-2-yl)-3'-iodo-4'-methylbutyrophenone typically involves several steps to introduce the desired substituents onto the butyrophenone core. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound. These improvements not only enhance the feasibility of large-scale production but also reduce environmental impact by minimizing waste generation and energy consumption.

In conclusion, 4-(5,5-Dimethyl-1,3-dioxan-2-yl)-3'-iodo-4'-methylbutyrophenone (CAS No. 898757-15-8) represents a promising compound with diverse applications in pharmaceutical research and chemical synthesis. Its unique structural features and potential biological activities make it an exciting subject for further investigation. As research continues to advance in this area, it is likely that new insights and applications will emerge, contributing to the development of innovative solutions in healthcare and materials science.